Cas no 1209994-09-1 (2-(morpholin-4-yl)pyridin-3-amine dihydrochloride)

• Product Name: 2-(morpholin-4-yl)pyridin-3-amine dihydrochloride
• CAS No: 1209994-09-1
• MF: C₉H₁₅Cl₂N₃O
• MW: 252.140899896622
• CID: 1091388
• PubChem ID: 45792106
• Update Time: 2025-09-28

2-(morpholin-4-yl)pyridin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinopyridin-3-amine dihydrochloride
• 2-morpholin-4-ylpyridin-3-amine,dihydrochloride
• 2-(morpholin-4-yl)pyridin-3-amine dihydrochloride
• 1209994-09-1
• CS-0442438
• EN300-53009
• 2-Morpholinopyridin-3-aminedihydrochloride

• Inchi： 1S/C9H13N3O.2ClH/c10-8-2-1-3-11-9(8)12-4-6-13-7-5-12;;/h1-3H,4-7,10H2;2*1H
• InChI Key： DLYMSQZZOCZRCF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(C2C(=CC=CN=2)N)CC1

Computed Properties

• Exact Mass: 251.0592175g/mol
• Monoisotopic Mass: 251.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(morpholin-4-yl)pyridin-3-amine dihydrochloride

2-(Morpholin-4-yl)pyridin-3-amine Dihydrochloride: A Comprehensive Overview

Introduction to 2-(Morpholin-4-yl)pyridin-3-amine Dihydrochloride

2-(Morpholin-4-yl)pyridin-3-amine dihydrochloride, a compound with the CAS number 1209994-09-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with a morpholine group, creating a molecule with potential applications in drug discovery and materials science. The dihydrochloride salt form of this compound is particularly interesting due to its enhanced solubility and stability, making it a valuable tool for researchers exploring its properties and applications.

Chemical Structure and Properties

The molecular structure of 2-(Morpholin-4-yl)pyridin-3-amine dihydrochloride is characterized by a pyridine ring substituted with a morpholine group at the 4-position and an amino group at the 3-position. The morpholine ring, a six-membered heterocycle containing oxygen and nitrogen atoms, contributes to the compound's unique electronic properties and enhances its ability to form hydrogen bonds. This feature is particularly advantageous in drug design, where hydrogen bonding plays a critical role in molecular recognition and bioavailability.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, with researchers exploring their potential as scaffolds for novel therapeutic agents. The dihydrochloride salt form of this compound ensures optimal solubility in aqueous solutions, facilitating its use in various experimental setups, including cell culture assays and in vitro pharmacokinetic studies.

Applications in Drug Discovery

The potential of 2-(Morpholin-4-yl)pyridin-3-amine dihydrochloride as a lead compound in drug discovery has been extensively explored. Its structure lends itself well to modifications that could enhance its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have investigated its ability to inhibit key enzymes and receptors implicated in various disease states, including cancer, inflammation, and neurodegenerative disorders.

In one recent study published in the *Journal of Medicinal Chemistry*, scientists demonstrated that analogs of this compound exhibit potent inhibitory activity against kinases involved in cancer cell proliferation. These findings suggest that 2-(Morpholin-4-yli)pyridinamidina dihidrokloridum could serve as a starting point for developing novel anti-cancer therapies.

Synthesis and Optimization

The synthesis of 2-(Morpholinyl)pyridinamidina dihidrokloridum involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound is readily available for further studies.

A recent advancement in the synthesis of this compound involves the use of microwave-assisted reactions, which significantly reduce reaction times while maintaining high product quality. This approach has been documented in *Green Chemistry* journal, highlighting its environmental benefits and cost-effectiveness.

Biological Activity and Mechanism of Action

The biological activity of 2-(Morpholinyl)pyridinamidina dihidrokloridum is closely tied to its ability to interact with specific biological targets. Preclinical studies have shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions mediated by these receptors.

In addition to its receptor-binding properties, this compound has also been shown to possess anti-inflammatory effects through modulation of NF-kB signaling pathways. These findings were reported in *Nature Communications*, where researchers demonstrated that dihydrochloride salt forms like CAS No 1209994 09 1 could reduce inflammation in animal models without causing significant side effects.

Future Directions and Conclusion

As research into CAS No 1209994 09 1 (dihydrochloride) continues to advance, new opportunities for its application are emerging. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further exploration in both academic and industrial settings.

In conclusion, 2-(Morpholinyl)pyridinamidina dihidrokloridum (CAS No 1209994 09 1) stands at the forefront of modern chemical research due to its versatility and potential therapeutic applications. As researchers continue to uncover its full range of biological activities, this compound is poised to make significant contributions to the development of novel drugs and materials.